Rhenium selenide (ReSe2)

• IUPAC Name: bis(selanylidene)rhenium
• InChI: InChI=1S/Re.2Se
• InChI Key: CUYHGAIVHCHFIA-UHFFFAOYSA-N
• Canonical SMILES: [Se]=[Re]=[Se]
• Molecular Formula: ReSe2
• DSSTOX Substance ID: DTXSID2065202
• Molecular Weight: 344.15 g/mol
• CAS RN: 12038-64-1

Description

Rhenium diselenide (ReSe2) is an inorganic compound with a unique layered structure. The atoms within each layer are strongly bonded, while the layers are held together by weak Van der Waals forces. This structure is two-dimensional and consists of four ReSe2 sheets oriented in the (0, 0, 1) direction.

Molecular Structure Analysis

ReSe2 crystallizes in the hexagonal P-6m2 space group. Re4+ is bonded to six equivalent Se2- atoms to form distorted edge-sharing ReSe6 pentagonal pyramids. The structure is triclinic and does not change from the bulk to monolayers.

Chemical Reactions Analysis

ReSe2 has been used in the hydrogen evolution reaction (HER) due to its excellent stability and sufficient active sites. The generation of ReSe2 nanosheets with Se vacancies could lead to enlarged pore volumes with densely active catalytic sites, improving the HER properties.

Scientific Research Applications

• Raman Spectroscopy of ReSe₂ : ReSe₂, an anisotropic layered semiconductor, shows a rich spectrum in Raman scattering studies, useful for studying layer thickness and orientation in few-layer ReSe₂ (Wolverson et al., 2014).

• Electrocatalytic Applications : Modified ReSe₂ nanosheets have shown enhanced performance in the hydrogen evolution reaction (HER), a key process in water splitting for hydrogen production (Sun et al., 2018).

• Conductivity Improvement for HER : ReSe₂'s conductivity can be improved by replacing some rhenium with tungsten, enhancing its electrocatalytic activity for the hydrogen evolution reaction (Guo et al., 2022).

• Optoelectronic Applications : The unique structure of ReSe₂ makes it suitable for optoelectronics and energy-related applications, especially due to its anisotropic properties (Hong et al., 2018).

• Hydrogen Evolution Catalysis : Sulfur-doped ReSe₂ nanosheets have been developed as a high-performance electrocatalyst for hydrogen evolution, demonstrating optimized catalytic activity (Xia et al., 2018).

• Synthesis and Characterization : Research has focused on the direct synthesis and in situ characterization of ReSe₂, aiding in the development of monolayer materials for advanced applications (Jiang et al., 2018).

• Photodetection Applications : ReSe₂, combined with other materials like MoTe₂, can be used to create photodetectors with a wide range of light detection, from visible to shortwave infrared (Lin et al., 2022).

• Laser Applications : ReSe₂ has been used in Q-switched lasers, demonstrating its potential in optical modulation near the 2 μm region (Yao et al., 2019).

• Nonlinear Optical Modulation : Few-layer ReSe₂ has been used as an ambient-stable nonlinear optical modulator for Q-switched fiber lasers (Du et al., 2018).

Mechanism of Action

The mechanism of action of ReSe2 is largely based on its unique anisotropic structure and unusual in-plane anisotropic electrical and optical properties. The controllable generation of ReSe2 nanosheets with Se vacancies could notably lead to enlarged pore volumes with densely active catalytic sites.

Future Directions

The future research directions of ReSe2 include improving the synthesis process to fabricate large-area and high-quality 2D ReSe2 continuous films. Additionally, enhancing the conductivity of ReSe2 is another area of interest. The practical application of 2D ReSe2 films for molecular detection via the SERS technique is also being explored.